BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Chemical Composition and
Role of Zincofol+ Fertilizer

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Zincofol

Cat. No.: B15438482

This technical guide provides an in-depth overview of the chemical composition of Zincofol+
fertilizer, a product of Maltose Bio Innovations Private Limited. The guide is intended for
researchers and agricultural scientists interested in the technical specifications and
physiological role of this micronutrient fertilizer.

Chemical Composition

Zincofol+ is a liquid fertilizer identified as a zinc amino acid chelate, produced through a
fermentation process.[1][2] Its formulation is designed to prevent and treat zinc deficiency in a
wide range of agricultural and horticultural crops.[3] The primary active component is chelated
zinc, which enhances nutrient uptake by the plant. The physical and chemical properties are
summarized below.

Data Presentation: Summary of Quantitative Specifications
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Parameter Value

Form Liquid[2]

Active Ingredient Zinc amino acid chelate[2]
Zinc (as Zn) Content 6.8%[2]

pH 5.0 - 6.0[2]

Specific Gravity 1.10 - 1.15[2]

Color Brown[2]

Solubility Water Soluble[2]

In addition to the chelated zinc, the product is described as containing vitamins and minerals,
though specific compounds and their concentrations are not detailed in the available literature.

[1]

Role in Plant Physiology

The primary function of Zincofol+ is to supply zinc, an essential micronutrient for plants. Zinc
acts as a cofactor for numerous enzymes and is involved in critical metabolic pathways. The
zinc amino acid chelate formulation facilitates the absorption and translocation of zinc within
the plant.

The key physiological roles of zinc provided by Zincofol+ include:

o Enzyme Activation: It activates enzymes responsible for the synthesis of specific proteins.[3]

[2]

o Chlorophyll and Carbohydrate Formation: The fertilizer aids in the formation of chlorophyll
and the synthesis of carbohydrates.[3][2]

» Starch Conversion: It is involved in the conversion of starches to sugars.[3][2]

e Auxin Synthesis: Zinc is crucial for the formation of auxins, which are hormones that regulate
growth and stem elongation.[3][2]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.indiamart.com/proddetail/zincofol-21463579788.html
https://www.indiamart.com/proddetail/zincofol-21463579788.html
https://www.indiamart.com/proddetail/zincofol-21463579788.html
https://www.indiamart.com/proddetail/zincofol-21463579788.html
https://www.indiamart.com/proddetail/zincofol-21463579788.html
https://www.indiamart.com/proddetail/zincofol-21463579788.html
https://www.indiamart.com/proddetail/zincofol-21463579788.html
https://agribegri.com/products/zincofol--zinc-amino-chelated-500-ml.php
https://www.benchchem.com/product/b15438482?utm_src=pdf-body
https://www.benchchem.com/product/b15438482?utm_src=pdf-body
https://www.badikheti.com/chemical-fertilizer/pdp/zincofol-is-a-high-content-of-amino-cheated-zinc-which-prevents-and-cures-zn-deficiency/gae3frt5
https://www.indiamart.com/proddetail/zincofol-21463579788.html
https://www.badikheti.com/chemical-fertilizer/pdp/zincofol-is-a-high-content-of-amino-cheated-zinc-which-prevents-and-cures-zn-deficiency/gae3frt5
https://www.indiamart.com/proddetail/zincofol-21463579788.html
https://www.badikheti.com/chemical-fertilizer/pdp/zincofol-is-a-high-content-of-amino-cheated-zinc-which-prevents-and-cures-zn-deficiency/gae3frt5
https://www.indiamart.com/proddetail/zincofol-21463579788.html
https://www.badikheti.com/chemical-fertilizer/pdp/zincofol-is-a-high-content-of-amino-cheated-zinc-which-prevents-and-cures-zn-deficiency/gae3frt5
https://www.indiamart.com/proddetail/zincofol-21463579788.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15438482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Stress Resistance: By correcting zinc deficiency, it helps plants withstand both abiotic and
biotic stress.[3][2]

Methodologies and Pathways

Experimental Protocols

Detailed experimental protocols for the development and efficacy testing of Zincofol+ are
proprietary to the manufacturer. However, the evaluation of zinc fertilizers typically involves
standard agricultural research methodologies. These include:

¢ Soil and Plant Tissue Analysis: Determining the need for zinc supplementation through soil
tests (e.g., DTPA-extractable zinc) and analysis of plant tissues to identify nutrient
deficiencies.[4]

» Field Trials: Conducting controlled pot or field experiments to evaluate the effect of the
fertilizer on plant growth, chlorophyll content, photosynthetic rate, and final crop yield.[5][6]
Application methods, such as foliar spray or soil application, are often compared for
effectiveness.[6]

Biochemical Pathway Visualization

The concept of "signaling pathways" for a fertilizer differs from that in pharmacology. For
Zincofol+, the "pathway" is the established metabolic role of zinc in plant physiology. The
diagram below illustrates the logical relationship between the application of Zincofol+ and its
key functions in plant metabolism.
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Caption: Metabolic role of Zincofol+ in plant physiology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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